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Compound of Interest

Compound Name: 1,2-Cyclopentenophenanthrene

CAS No.: 482-66-6

Cat. No.: B15939737

Get Quote

1,2-Cyclopentenophenanthrene, also identified by its IUPAC name 16,17-dihydro-15H-

cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon (PAH) characterized by a

four-ring system where a cyclopentane ring is fused to the phenanthrene structure.[1][2] As a

member of the cyclopenta-fused PAH (CP-PAH) family, it represents a class of compounds that

are of significant toxicological interest. Unlike their parent PAHs, which are often products of

incomplete combustion, some CP-PAHs have been associated with hormonal disruption and

potent carcinogenicity.[3][4] This guide provides a comprehensive overview of the toxicological

profile of 1,2-cyclopentenophenanthrene, synthesizing data on its physicochemical

properties, metabolic activation, genotoxicity, and carcinogenic potential to provide a critical

resource for researchers in toxicology and drug development.

Physicochemical Characteristics
The toxicological behavior of a compound is intrinsically linked to its physical and chemical

properties. These characteristics govern its absorption, distribution, metabolism, and excretion

(ADME). For 1,2-cyclopentenophenanthrene, its high lipophilicity and low aqueous solubility

are key determinants of its environmental persistence and bioaccumulation potential.
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Property Value Source

CAS Registry Number 482-66-6 [1][2]

Molecular Formula C₁₇H₁₄ [1][2]

Molecular Weight 218.29 g/mol [1][2]

Appearance
Needles from alcohol or

petroleum ether
[1]

Melting Point 135-136 °C [1]

Octanol/Water Partition Coeff.

(logP)
4.482 (Calculated) [5]

Water Solubility (logS) -6.16 (Calculated, in mol/L) [5]

Causality Insight: The high logP value indicates significant lipophilicity, suggesting that 1,2-
cyclopentenophenanthrene will readily partition into lipid-rich environments like cell

membranes and adipose tissue. This property facilitates its absorption through dermal,

inhalation, and oral routes and contributes to its potential for bioaccumulation.[6]

Metabolic Activation: The Genesis of Toxicity
Like most PAHs, 1,2-cyclopentenophenanthrene is not directly toxic. Its hazardous properties

emerge following metabolic activation, a process primarily mediated by cytochrome P450

(CYP) enzymes.[7] This bioactivation transforms the chemically inert parent molecule into

highly reactive electrophilic intermediates capable of damaging cellular macromolecules like

DNA.

The metabolic pathway for the parent PAH, phenanthrene, serves as a relevant model. The

process is initiated by CYP enzymes (such as CYP1A1, CYP1A2, and CYP1B1), which

introduce an epoxide group across a double bond in the aromatic ring.[8] This is followed by

hydration via epoxide hydrolase to form a dihydrodiol. A second epoxidation event by CYP

enzymes, particularly in the sterically hindered "bay region," produces a highly reactive diol

epoxide.[9] These diol epoxides are the ultimate carcinogenic metabolites of many PAHs, as

their strained epoxide ring is susceptible to nucleophilic attack by DNA bases.
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Caption: General metabolic activation pathway of PAHs leading to carcinogenic diol epoxides.

Genotoxicity and Mutagenicity
Genotoxicity is a key indicator of a compound's potential to cause cancer. It refers to the ability

to damage genetic material (DNA) within a cell. Studies on cyclopenta-fused PAHs consistently

demonstrate their genotoxic and mutagenic properties.

A study evaluating a series of 54 polycyclic compounds, which included 29 from the

cyclopenta[a]phenanthrene series, found that without exception, all 37 known carcinogens

were also mutagenic in the Ames test using Salmonella typhimurium TA100.[10] This highlights

the strong correlation between mutagenicity and carcinogenicity for this class of compounds.

The in vitro micronucleus assay is another critical test for detecting genotoxic damage.

Research on the related isomer, cyclopenta[c]phenanthrene, showed that it induced a

significant increase in micronuclei in V79 cells, both with and without metabolic activation (+S9

and -S9), indicating its inherent genotoxic potential. The genotoxic effect was notably higher

than that of the positive control, benzo[a]pyrene, particularly after metabolic activation.

Summary of Genotoxicity Data for
Cyclopenta[a]phenanthrenes
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Compound Test System
Metabolic
Activation

Result Reference

Cyclopenta[a]ph

enanthrene

series (29

compounds)

S. typhimurium

TA100 (Ames

Test)

With S9

Carcinogenic

compounds were

mutagenic

[10]

15,16-dihydro-

11-

methylcyclopenta

[a]phenanthren-

17-one

Mouse Skin

Keratinocytes (in

vivo)

Endogenous

Significant

increase in

micronuclei

[4]

15,16-

dihydrocyclopent

a[a]phenanthren-

17-one

Mouse Skin

Keratinocytes (in

vivo)

Endogenous

No significant

increase in

micronuclei

[4]

Cyclopenta[c]phe

nanthrene

V79 Cells (in

vitro

Micronucleus

Test)

With and Without

S9

Genotoxic (+S9

> -S9)

11-amino-16,17-

dihydro-15H-

cyclopenta[a]phe

nanthrene-17-

one

S. typhimurium

TA98/TA100
With S9

Highly Mutagenic

(129

revertants/nmol)

[11]

Representative Protocol: In Vitro Micronucleus Test
This protocol is based on methodologies described for testing the genotoxicity of cyclopenta-

fused PAHs.

Objective: To assess the potential of a test compound to induce chromosomal damage by

quantifying the formation of micronuclei in cultured mammalian cells.

Methodology:
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Cell Culture: Chinese Hamster Lung (V79) cells are cultured in appropriate media (e.g.,

DMEM with 10% FBS) at 37°C in a humidified 5% CO₂ atmosphere.

Exposure:

Cells are seeded in culture plates and allowed to attach for 24 hours.

The test compound (1,2-cyclopentenophenanthrene) is dissolved in a suitable solvent

(e.g., DMSO) and added to the culture medium at various concentrations.

Two parallel experiments are conducted: one with a metabolic activation system (S9 mix

from Aroclor-1254 induced rat liver) and one without.

Positive (e.g., benzo[a]pyrene for +S9, mitomycin C for -S9) and negative (solvent)

controls are included.

Exposure duration is typically 3-6 hours.

Cell Harvest:

After exposure, the treatment medium is removed, and cells are washed.

Cytochalasin B is added to the culture medium to block cytokinesis, leading to the

accumulation of binucleated cells.

Cells are incubated for a period equivalent to 1.5-2.0 normal cell cycles.

Slide Preparation:

Cells are harvested by trypsinization.

A hypotonic treatment (e.g., with KCl solution) is applied to swell the cells.

Cells are fixed using a methanol/acetic acid solution.

The cell suspension is dropped onto clean microscope slides and air-dried.

Staining and Analysis:
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Slides are stained with a DNA-specific stain (e.g., Giemsa or DAPI).

At least 2000 binucleated cells per concentration are scored under a microscope for the

presence of micronuclei.

The frequency of micronucleated binucleated cells is calculated.

Trustworthiness Check: The inclusion of both positive and negative controls is essential to

validate the assay's sensitivity and specificity. A statistically significant, dose-dependent

increase in micronuclei frequency relative to the negative control indicates a positive genotoxic

result.
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Caption: Workflow for the in vitro micronucleus genotoxicity assay.
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Carcinogenicity
The carcinogenic potential of the cyclopenta[a]phenanthrene class is well-documented,

although data on the unsubstituted parent compound is less specific than for its derivatives.

The structure-activity relationship is a critical aspect of their carcinogenicity.

A landmark study compared the tumorigenicity of 15,16-dihydro-11-

methylcyclopenta[a]phenanthren-17-one with its unmethylated parent compound in mouse

skin.[4] The 11-methyl derivative proved to be a potent cancer initiator, whereas the

unmethylated version was non-carcinogenic in the same model.[4] This demonstrates that

small structural modifications, such as the addition of a methyl group in a specific position, can

dramatically amplify carcinogenic activity. This is likely because the methyl group enhances the

formation or stability of the ultimate carcinogenic diol epoxide metabolite in the bay region.

The correlation between the induction of micronuclei and cancer-initiating potential was also

confirmed in this study. Only the carcinogenic 11-methyl derivative caused a statistically

significant increase in micronuclei in epidermal keratinocytes, further solidifying the link

between genotoxicity and carcinogenicity for this compound class.[4]

Integrated Mechanism of Toxic Action
The toxicological profile of 1,2-cyclopentenophenanthrene is defined by a clear, multi-step

mechanism rooted in its metabolic activation.

Uptake and Distribution: Due to its lipophilicity, the compound is readily absorbed and

distributed to tissues, particularly the liver, where metabolic enzymes are abundant.

Metabolic Activation: CYP450 enzymes convert the parent compound into a reactive bay-

region diol epoxide.

DNA Adduct Formation: The electrophilic diol epoxide covalently binds to the nucleophilic

sites on DNA bases (primarily guanine), forming bulky DNA adducts.

Mutagenesis: If not repaired by cellular DNA repair mechanisms, these adducts can cause

mispairing during DNA replication, leading to permanent mutations (e.g., G to T

transversions).
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Carcinogenesis: The accumulation of mutations in critical genes, such as proto-oncogenes

and tumor suppressor genes, can disrupt cell cycle control and initiate the process of cancer.
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Caption: The mechanistic pathway from metabolic activation to cancer initiation for PAHs.

Conclusion and Future Directions
The available evidence strongly indicates that 1,2-cyclopentenophenanthrene and its

derivatives are genotoxic and potentially carcinogenic compounds. Their toxicity is not inherent

but is a direct consequence of metabolic activation to reactive diol epoxides that damage DNA.

While much of the carcinogenicity data comes from studies on substituted derivatives, the

consistent genotoxicity observed across the class suggests that the unsubstituted parent

compound warrants significant toxicological concern.

Data Gaps and Future Research:

In Vivo Carcinogenicity: A comprehensive, long-term animal bioassay on unsubstituted 1,2-
cyclopentenophenanthrene is needed to definitively classify its carcinogenic potential.

Detailed Metabolism: While parallels can be drawn to phenanthrene, specific metabolic

profiling of 1,2-cyclopentenophenanthrene using human-derived enzyme systems would

provide more accurate data for human health risk assessment.

Toxicokinetics: Detailed ADME studies are required to understand its bioavailability, tissue

distribution, and clearance rates, which are crucial for exposure modeling.

For professionals in drug development, the potent genotoxicity of this structural class serves as

a cautionary example of how seemingly stable aromatic systems can be converted into
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powerful mutagens by metabolic processes. Understanding these mechanisms is fundamental

to designing safer chemical entities and conducting robust toxicological risk assessments.

References
Rudnicka, K., Łuczyński, M. K., & Góra, M. (2013). Genotoxicity of

cyclopentha[c]phenanthrene and its two derivatives based on an in vitro micronucleus test.

Environmental Contamination Toxicology, 135, 1-6.

Coombs, M. M., & Dixon, H. B. F. (1965). Potentially carcinogenic

cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of

15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-

norœstrone methyl ether. Journal of the Chemical Society C: Organic. 3

DrugFuture. (n.d.). 1,2-Cyclopentenophenanthrene. Chemical Index Database. 1

Cavalieri, E. L., Rogan, E. G., & Coombs, M. M. (1992). Tumorigenicity of

cyclopenta[a]phenanthrene derivatives and micronucleus induction in mouse skin.

Carcinogenesis, 13(3), 329-32. 4

Coombs, M. M., Dixon, C., & Kissonerghis, A. M. (1976). Evaluation of the mutagenicity of

compounds of known carcinogenicity, belonging to the benz[a]anthracene, chrysene, and

cyclopenta[a]phenanthrene series, using Ames's test. Cancer Research, 36(12), 4525-9.

Coombs, M. M. (1966). Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-
cyclopentenophenanthrenes). Part II. Derivatives containing further unsaturation in ring D.

Journal of the Chemical Society C.

PubChem. (n.d.). 1,2-Cyclopentenophenanthrene. National Center for Biotechnology

Information.

Cheméo. (n.d.). Chemical Properties of 1,2-Cyclopentenophenanthrene (CAS 482-66-6).

Schober, W., et al. (2010). Metabolic activation of phenanthrene by human and mouse

cytochromes P450 and pharmacokinetics in CYP1A2 knockout mice. Chemico-Biological

Interactions, 183(1), 136-45.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b15939737/docs?utm_src=pdf-body#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon
https://pubs.rsc.org/en/content/articlelanding/1966/j3/j39660000955
https://www.benchchem.com/product/b15939737/docs?utm_src=pdf-body#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon
https://www.drugfuture.com/chemdata/1-2-Cyclopentenophenanthrene.html
https://pubmed.ncbi.nlm.nih.gov/1547520/
https://www.benchchem.com/product/b15939737/docs?utm_src=pdf-body#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon
https://www.benchchem.com/product/b15939737/docs?utm_src=pdf-body#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon
https://www.benchchem.com/product/b15939737/docs?utm_src=pdf-body#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon
https://www.benchchem.com/product/b15939737/docs?utm_src=pdf-body#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15939737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ioannides, C., et al. (2001). Mutagenicity of bay-region amino-substituted

cyclopenta[a]phenanthrenes and 2- and 5-aminochrysene. Mutation Research, 492(1-2), 83-

9.

Wang, J., et al. (2022). The effect of alkyl substitution on the oxidative metabolism and

mutagenicity of phenanthrene. Archives of Toxicology, 96(5), 1465-1479.

Agency for Toxic Substances and Disease Registry (ATSDR). (1995). Toxicological Profile for

Polycyclic Aromatic Hydrocarbons (PAHs). U.S. Department of Health and Human Services.

He, S., et al. (2012). Phenanthrene Metabolism in Smokers: Use of a Two-Step Diagnostic

Plot Approach to Identify Subjects with Extensive Metabolic Activation. Chemical Research in

Toxicology, 25(5), 1066-77.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,2-Cyclopentenophenanthrene [drugfuture.com]

2. 1,2-Cyclopentenophenanthrene | C17H14 | CID 160484 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes).
Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the
phenanthrene analogue of 18-norœstrone methyl ether - Journal of the Chemical Society C:
Organic (RSC Publishing) [pubs.rsc.org]

4. Tumorigenicity of cyclopenta[a]phenanthrene derivatives and micronucleus induction in
mouse skin - PubMed [pubmed.ncbi.nlm.nih.gov]

5. 1,2-Cyclopentenophenanthrene (CAS 482-66-6) - Chemical & Physical Properties by
Cheméo [chemeo.com]

6. atsdr.cdc.gov [atsdr.cdc.gov]

7. The effect of alkyl substitution on the oxidative metabolism and mutagenicity of
phenanthrene - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b15939737?utm_src=pdf-custom-synthesis#bc-rfq
https://www.drugfuture.com/chemdata/1-2-Cyclopentenophenanthrene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Cyclopentenophenanthrene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Cyclopentenophenanthrene
https://pubs.rsc.org/en/content/articlelanding/1966/j3/j39660000955
https://pubs.rsc.org/en/content/articlelanding/1966/j3/j39660000955
https://pubs.rsc.org/en/content/articlelanding/1966/j3/j39660000955
https://pubs.rsc.org/en/content/articlelanding/1966/j3/j39660000955
https://pubmed.ncbi.nlm.nih.gov/1547520/
https://pubmed.ncbi.nlm.nih.gov/1547520/
https://www.chemeo.com/cid/79-879-0/1-2-Cyclopentenophenanthrene
https://www.chemeo.com/cid/79-879-0/1-2-Cyclopentenophenanthrene
https://www.atsdr.cdc.gov/toxprofiles/tp69.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8921064/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8921064/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15939737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Metabolic activation of phenanthrene by human and mouse cytochromes P450 and
pharmacokinetics in CYP1A2 knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Phenanthrene Metabolism in Smokers: Use of a Two-Step Diagnostic Plot Approach to
Identify Subjects with Extensive Metabolic Activation - PMC [pmc.ncbi.nlm.nih.gov]

10. Evaluation of the mutagenicity of compounds of known carcinogenicity, belonging to the
benz[a]anthracene, chrysene, and cyclopenta[a]phenanthrene series, using Ames's test -
PubMed [pubmed.ncbi.nlm.nih.gov]

11. Mutagenicity of bay-region amino-substituted cyclopenta[a]phenanthrenes and 2- and 5-
aminochrysene - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: Unveiling a Potent Cyclopenta-fused
Polycyclic Aromatic Hydrocarbon]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15939737/docs#introduction-unveiling-a-potent-
cyclopenta-fused-polycyclic-aromatic-hydrocarbon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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